N-(2-methoxyphenethyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
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Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound N-(2-methoxyphenethyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is part of a broader class of heterocyclic compounds that have been synthesized and characterized for various scientific applications. Kumar and Mashelker (2007) synthesized 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety and related compounds, indicating the potential for diverse applications including hypertensive activity (Kumar & Mashelker, 2007).
Cytotoxicity of Pyrazole and Pyrimidine Derivatives
Hassan, Hafez, and Osman (2014) explored the cytotoxicity of newly synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells, suggesting the potential of these compounds in cancer research (Hassan et al., 2014).
Synthesis of Isoxazolines and Isoxazoles
Rahmouni et al. (2014) detailed the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, illustrating the synthetic versatility of these compounds in generating various derivatives with potential biological activities (Rahmouni et al., 2014).
Supramolecular Aggregation of Thiazolopyrimidines
Nagarajaiah and Begum (2014) investigated structural modifications leading to changes in supramolecular aggregation of thiazolo[3, 2-a]pyrimidines, providing insights into their conformational features and intermolecular interactions, which could be relevant for the understanding of similar heterocyclic compounds (Nagarajaiah & Begum, 2014).
Transformation into Pyrazolo[4,3-c]pyridine-7-carboxylates
Stanovnik, Bevk, Jakše, Svete, Golobič, and Golič (2003) discussed the transformations of Alykl (5-Oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetates into 5-Heteroaryl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylates, demonstrating the chemical versatility and potential for generating functionally diverse molecules (Stanovnik et al., 2003).
Properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O3/c1-26-14-18(22(28)24-13-12-16-8-6-7-11-20(16)30-2)21-19(15-26)23(29)27(25-21)17-9-4-3-5-10-17/h3-11,14-15H,12-13H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOSYHGOPGLQYJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCCC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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